Cas no 143324-19-0 (Acetamide,N-(1-amino-3,4-dicyano-1H-pyrrol-2-yl)-)

143324-19-0 structure
Product name:Acetamide,N-(1-amino-3,4-dicyano-1H-pyrrol-2-yl)-
Acetamide,N-(1-amino-3,4-dicyano-1H-pyrrol-2-yl)- Chemical and Physical Properties
Names and Identifiers
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- Acetamide,N-(1-amino-3,4-dicyano-1H-pyrrol-2-yl)-
- N-(1-Amino-3,4-dicyano-1H-pyrrol-2-yl)acetamide
- 143324-19-0
-
- Inchi: InChI=1S/C8H7N5O/c1-5(14)12-8-7(3-10)6(2-9)4-13(8)11/h4H,11H2,1H3,(H,12,14)
- InChI Key: LRDQVYKMGAXINB-UHFFFAOYSA-N
- SMILES: NN1C=C(C#N)C(C#N)=C1NC(=O)C
Computed Properties
- Exact Mass: 189.06521
- Monoisotopic Mass: 189.065
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: nothing
- Topological Polar Surface Area: 108A^2
- Surface Charge: 0
- XLogP3: 0.5
Experimental Properties
- PSA: 107.63
Acetamide,N-(1-amino-3,4-dicyano-1H-pyrrol-2-yl)- Related Literature
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Matthew Tirrell Soft Matter, 2011,7, 9572-9582
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Kuan-Ying Hsieh,El-Eulmi Bendeif,Axel Gansmuller,Sebastien Pillet,Theo Woike,Dominik Schaniel RSC Adv., 2013,3, 26132-26141
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Hang Ma,Daniel B. Niesen,Ang Cai,Bongsup P. Cho,Wen Tan,Qiong Gu,Jun Xu,Navindra P. Seeram RSC Adv., 2015,5, 107904-107915
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David L. Bryce Phys. Chem. Chem. Phys., 2006,8, 3379-3382
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Rajesh G. Gonnade Org. Biomol. Chem., 2016,14, 5612-5616
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